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Compound of Interest

Compound Name: Clopidogrel carboxylic acid

Cat. No.: B193918

For Researchers, Scientists, and Drug Development Professionals

Abstract

Clopidogrel, a potent antiplatelet agent, undergoes extensive metabolism in the body, leading
to the formation of its primary, yet inactive, metabolite: clopidogrel carboxylic acid. This
technical guide provides a comprehensive overview of the chemical structure, physicochemical
properties, and analytical methodologies pertaining to clopidogrel carboxylic acid. Detailed
experimental protocols for its synthesis and characterization are presented, alongside a
summary of its metabolic pathway. This document is intended to serve as a valuable resource
for researchers and professionals involved in the study and development of clopidogrel and
related compounds.

Chemical Structure and Identification

Clopidogrel carboxylic acid, systematically named (2S)-2-(2-chlorophenyl)-2-(6,7-dihydro-
4H-thieno[3,2-c]pyridin-5-yl)acetic acid, is the main inactive metabolite of the prodrug
clopidogrel. It is formed through the hydrolysis of the methyl ester group of clopidogrel.

Chemical Structure:
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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